Cas no 231277-92-2 (Lapatinib)

Lapatinib is a chemical. Its chemical name is n-[3-chloro-4-[(3-fluorophenyl) methoxy] phenyl] -6-[5-[(2-methanesulfonylethylamino) methyl] - 2-furanyl] quinazolin-4-amine. Its molecular formula is c29h26clfn4o4s, and its molecular weight is 581.05800. lapatinib is an anti-tumor drug, which is mainly used in combination with capecitabine to treat erbB-2 overexpression, Previous treatment of advanced or metastatic breast cancer including anthracycline, paclitaxel, trastuzumab (Herceptin)< Br>

Lapatinib structure

Product Name:Lapatinib

CAS No:231277-92-2

Molecular Formula:C₂₉H₂₆ClFN₄O₄S

Molecular Weight:581.0575

MDL:MFCD09264194

CID:67125

PubChem ID:329796232

Lapatinib Properties

Names and Identifiers

- Lapatinib Base N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[[[2-(methylsulfonyl)ethyl]amino]methyl]-2-furanyl]-4-Quinazolinamine
- GW2016 LAPATINIB
- GW-572016
- TYKERB
- lapatinib
- n-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[(2-methylsulfonylethylamino)methyl]-2-furyl]quinazolin-4-amine
- 4-Quinazolinamine, N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[[[2-(methylsulfonyl)ethyl]amino]methyl]-2-furanyl]-
- Lapatinib(TINIBS)
- GW572016
- Lapatinib ( GSK572016,GW2016,GW-572016)
- Lapatinib base
- 4-{[3-chloro-4-(3-fluoro-benzyloxy)-phenyl]amino}-6-(5-{[(2-methanesulphonyl-ethyl)amino]methyl}-furan-2-yl)quinazoline
- 4-{[3-chloro-4-(3-fluoro-benzyloxy)-phenyl]amino}-6-(5-{[(2-methansulfonyl-ethyl)amino]methyl}-furan-2-yl)quinazoline
- N-{3-Chloro-4-[(3-fluorobenzyl) oxy]phenyl}-6-[5-({[2-(methanesulphonyl) ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- N-{3-Chloro-4-[(3-fluorobenzyl)oxy]phenyl}-6-[5-({[2-(methanesulphonyl)ethy
- GW 572016
- Lapatinib tosilate hydrate
- Lapatinib [INN]
- Tyverb
- Lapatinib (INN)
- Lapatinib free base
- GSK 572016
- GSK572016
- FMM
- N-{3-CHLORO-4-[(3-FLUOROBENZYL)OXY]PHENYL}-6-[5-({[2-(METHYLSULFONYL)ETHYL]AMINO}METHYL)-2-FURYL]-4-QUINAZOLINAMINE
- 0VUA21238F
- NSC745750
- C29H26ClFN4O4S
- DSSTox_RID_81812
- DSSTox_CID_26675
- DSSTox_GSID_46675
- N-{3-chloro-4-[(3-fluorophenyl)me
- GW2016
- N-{3-chloro-4-[(3-fluorophenyl)methoxy]phenyl}-6-(5-{[(2-methanesulfonylethyl)amino]methyl}furan-2-yl)quinazolin-4-amine
- NCGC00167507-02
- DTXSID7046675
- 231277-92-2
- Tykerb (TN) (Glaxo Smith Kline)
- Tox21_112505
- MFCD09264194
- NSC800780
- AB01273965-01
- SR-05000001472-1
- CCG-270133
- AB01273965-03
- GW 282974X
- N-{3-Chloro-4-[(3-fluorobenzyl)oxy]phenyl}-6-[5-({[2-(methanesulphonyl)ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- BCP9000838
- nchembio866-comp20
- BCP9000837
- HMS2089H10
- HSDB 8209
- AB01273965-02
- FT-0659650
- HY-50898
- UNII-0VUA21238F
- D08108
- CHEBI:49603
- 1092929-10-6
- Lapatinib Ditosylate
- Tox21_112505_1
- N-(3-Chloro-4-((3-fluorophenyl)methoxy)phenyl)-6-(5-((2-methylsulfonylethylamino)methyl)-2-furyl)quinazolin-4-amine
- 4-Quinazolinamine, N-(3-chloro-4-((3-fluorophenyl)methoxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)-2-furanyl)-
- NCGC00167507-09
- GW-2016
- Lapatinib base- Bio-X
- HMS3244N06
- EX-A402
- N-[3-chloro-4-(3-fluorobenzyloxy)phenyl]-6-[5-({[2-(methanesulfonyl)ethyl]amino}methyl)furan-2-yl]quinazolin-4-amine
- AC-1314
- N-{3-chloro-4-[(3-fluoro-benzyl)oxy]phenyl}-6-[5-({2-(methylsulfonyl)ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- NSC-800780
- BRD-K19687926-001-01-7
- SCHEMBL8100
- DB01259
- Lapatinib, Free base
- AS-14065
- EN300-117254
- N-(3-chloro-4-((3-fluorophenyl)methoxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)-2-furanyl)-4-quinazolinamine
- DTXCID5026675
- SW199101-5
- Lapatinib [INN:BAN]
- N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[(2-methylsulfonylethylamino)methyl]furan-2-yl]quinazolin-4-amine
- N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[(2-methylsulfonylethylamino)methyl]-2-furyl] quinazolin-4-amine
- BC164610
- NS00003012
- N-{3-chloro-4-[(3-fluorobenzyl)oxy]phenyl}-6-[5-({[2-(methylsulfonyl)ethyl]amino}methyl)furan-2-yl]quinazolin-4-amine
- Q420323
- N-[3-Chloro-4-[(3-fluorobenzyl)oxy]phenyl]-6-[5-({[2-(methanesulphonyl)ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- A25184
- Lapatinib (GW572016)
- N-{3-Chloro-4[(3-fluorobenzyl)oxy]phenyl}-6-[5-({[2-(methane sulphonyl)ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- GW-572016X
- 231277-92-2 (free base)
- NCGC00167507-03
- N-(3-Chloro-4-{[(3-fluorophenyl)methyl]oxy}phenyl)-6-[5-({[2-(methylsulfonyl)ethyl]amino}methyl)-2-furanyl]-4-quinazolinamine
- NSC-745750
- LAPATINIB [MI]
- GTPL5692
- LAPATINIB [WHO-DD]
- Kinome_3685
- AM20090641
- N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine
- BCPP000189
- CHEMBL554
- NCGC00167507-01
- Lapatinib (free base)
- NCGC00167507-04
- n-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[[[2-(methylsulfonyl)ethyl]amino]methyl]-2-furanyl]-4-quinazolinamine
- GSK-572016
- BCP01874
- AB01273965_04
- GW-2016;N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine;4-[[3-Chloro-4-(3-fluorobenzyloxy)phenyl]amino]-6-[5-[[(2-methanesulfonylethyl)amino]methyl]furan-2-yl]quinazoline
- BDBM5445
- HMS3744K11
- LAPATINIB [VANDF]
- L0360
- BCPP000188
- N-(3-chloro-4-(3-fluorobenzyloxy)phenyl)-6-(5-((2-(methylsulfonyl)ethylamino)methyl)furan-2-yl)quinazolin-4-amine
- cid_208908
- HMS3244N10
- N-{3-Chloro-4-[(3-fluorobenzyl)oxy]phenyl}-6-[5-({[2-(methane sulphonyl)ethyl]amino}methyl)-2-furyl]-4-quinazolinamine
- Kinome_3684
- Q-101353
- SB16918
- 1210608-87-9
- 913989-15-8
- AB01273965_05
- HMS3244N14
- CAS-231277-92-2
- LAPATINIB [EMA EPAR]
- 1xkk
- BCFGMOOMADDAQU-UHFFFAOYSA-N
- BRD-K19687926-379-02-5
- AKOS005145766
- BRD-K19687926-001-10-8
- BRD-K19687926-001-04-1
- SDCCGSBI-0634417.P003
- Lapatinib ditosylate?
- BRD-K19687926-379-07-4
- Lapatinib?
- +Expand
- MDL： MFCD09264194
- InChIKey： BCFGMOOMADDAQU-UHFFFAOYSA-N
- Inchi： 1S/C29H26ClFN4O4S/c1-40(36,37)12-11-32-16-23-7-10-27(39-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)38-17-19-3-2-4-21(31)13-19/h2-10,13-15,18,32H,11-12,16-17H2,1H3,(H,33,34,35)
- SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C1C2=C(C([H])=C([H])C(=C2[H])C2=C([H])C([H])=C(C([H])([H])N([H])C([H])([H])C([H])([H])S(C([H])([H])[H])(=O)=O)O2)N=C([H])N=1)OC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])F

Computed Properties

Exact Mass: 580.134732g/mol
Surface Charge: 0
XLogP3: 5.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Monoisotopic Mass: 580.134732g/mol
Monoisotopic Mass: 580.134732g/mol
Topological Polar Surface Area: 115Å²
Heavy Atom Count: 40
Complexity: 898
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Stable if stored as directed; avoid strong oxidizing agents.
Temperature: Thermal decomposition may produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides.
Dissociation Constants: pKa1 = 3.80 (amine); pKa2 = 7.20 (amine)
LogP: 7.68380
PSA: 114.73000
Refractive Index: 1.645
Boiling Point: 750.7°C at 760 mmHg
Melting Point: 136-140°C
Flash Point: 407.8 °C
Color/Form: Powder
Density: 1.381

Lapatinib Security Information

WGK Germany：3
Safety Term：6.1
Safety Instruction： S26; S36/37/39; S45
Packing Group：II
Packing Group：II
Risk Phrases：R10; R23/24/25; R34; R36/37/38
Hazard Level：6.1
Dangerous goods sign： T F
Hazardous Material transportation number：UN 3275 6.1/PG 2
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Lapatinib Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lapatinib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003A1H-1mg	N-[3-Chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[[[2-(methylsulfonyl)ethyl]amino]methyl]-2-furanyl]-4-quinazolinamine	231277-92-2	98%	1mg	$5.00	2024-05-24
A2B Chem LLC	AB52181-1mg	N-{3-chloro-4-[(3-fluorophenyl)methoxy]phenyl}-6-(5-{[(2-methanesulfonylethyl)amino]methyl}furan-2-yl)quinazolin-4-amine	231277-92-2	98%	1mg	$5.00	2024-04-20
abcr	AB349138-1 g	Lapatinib, 95%; .	231277-92-2	95%	1 g	€306.80	2023-07-19
Advanced ChemBlocks	10344-25MG	Lapatinib	231277-92-2	98%	25MG	$40	2023-09-15
Ambeed	A254504-50mg	N-(3-Chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine	231277-92-2	98%	50mg	$24.0	2024-07-28
Enamine	EN300-117254-0.05g	N-{3-chloro-4-[(3-fluorophenyl)methoxy]phenyl}-6-(5-{[(2-methanesulfonylethyl)amino]methyl}furan-2-yl)quinazolin-4-amine	231277-92-2	95%	0.05g	$423.0	2023-06-08
eNovation Chemicals LLC	D395226-1g	N-(4-(3-fluorobenzyloxy)-3-chlorophenyl)-6-(5-((2-(methylsulfonyl)ethylamino)methyl)furan-2-yl)quinazolin-4-amine	231277-92-2	99%	1g	$200	2022-10-11
Key Organics Ltd	AS-14065-1MG	Lapatinib	231277-92-2	>97%	1mg	£36.00	2023-09-07
LKT Labs	L0362-5 mg	Lapatinib free base	231277-92-2	≥99%	5mg	$55.70	2023-07-11
MedChemExpress	HY-50898-10mM*1mLinDMSO	Lapatinib	231277-92-2	99.83%	10mM*1mLinDMSO	￥770	2023-07-26